Cas no 62295-31-2 (1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester)
62295-31-2 structure
Product Name:1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester
CAS No:62295-31-2
MF:C14H10NO4
MW:256.233503818512
CID:450380
PubChem ID:71387817
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester
- 2-(pyridin-4-ylmethoxycarbonyl)benzoate
- 2-{[(Pyridin-4-yl)methoxy]carbonyl}benzoate
- DTXSID30809922
- 62295-31-2
-
- Inchi: 1S/C14H11NO4/c16-13(17)11-3-1-2-4-12(11)14(18)19-9-10-5-7-15-8-6-10/h1-8H,9H2,(H,16,17)/p-1
- InChI Key: YIYVRSBPNNVYSC-UHFFFAOYSA-M
- SMILES: O(C(C1C=CC=CC=1C(=O)[O-])=O)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 256.061
- Monoisotopic Mass: 256.06098280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- PSA: 79.32
1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
62295-31-2 (1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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